A Technical Guide to Human Gastrin I (1-14): Discovery, Synthesis, and Biological Function
A Technical Guide to Human Gastrin I (1-14): Discovery, Synthesis, and Biological Function
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of human Gastrin I (1-14), a significant fragment of the gastrin peptide hormone family. It details the historical discovery of gastrin, outlines the chemical synthesis of the 1-14 fragment, and presents its key biological functions, with a focus on its role as a major regulator of gastric acid secretion. This document includes a compilation of quantitative data on its biological activity, detailed experimental protocols for its synthesis and characterization, and a visual representation of its primary signaling pathway.
Discovery and Historical Context
The existence of a hormonal regulator of gastric acid secretion was first proposed by British physiologist John Sydney Edkins in 1905.[1][2] Edkins named this putative substance "gastrin."[2] However, his hypothesis was met with skepticism for several decades. The definitive validation of Edkins' theory came in 1964 when Hilda Tracy and Roderic Alfred Gregory at the University of Liverpool successfully isolated and determined the structure of two major forms of gastrin from hog antral mucosa.[1] Subsequent research led to the identification of various molecular forms of gastrin in humans, including gastrin-34 ("big gastrin"), gastrin-17 ("little gastrin"), and gastrin-14 (B1141676) ("minigastrin").[3] Human Gastrin I (1-14) is the N-terminal fragment of Gastrin I and is a key player in gastrointestinal physiology.[2][4]
Physicochemical Properties
Human Gastrin I (1-14) is a 14-amino acid peptide with the following sequence: {Glp}-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp.[4][5][6] The N-terminal pyroglutamic acid ({Glp}) is a result of the cyclization of an N-terminal glutamine residue.
| Property | Value | Reference |
| Molecular Formula | C79H100N16O27 | [6] |
| Molecular Weight | 1705.73 g/mol | [6] |
| CAS Number | 100940-57-6 | [4][5][] |
| Amino Acid Sequence | {Glp}-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp | [4][5] |
| Purity (Commercial) | ≥92% to ≥98% (by HPLC) | [8] |
Synthesis of Human Gastrin I (1-14)
The chemical synthesis of human Gastrin I (1-14) is primarily achieved through solid-phase peptide synthesis (SPPS).[9][10][11] The Fmoc (9-fluorenylmethyloxycarbonyl) strategy is commonly employed for the protection of the α-amino group of the amino acids.[9][11]
Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)
The following is a representative protocol for the manual or automated synthesis of human Gastrin I (1-14).
3.1.1. Materials:
-
Rink Amide resin (or similar, to yield a C-terminal amide upon cleavage)[10]
-
Fmoc-protected amino acids: Fmoc-Trp(Boc)-OH, Fmoc-Gly-OH, Fmoc-Tyr(tBu)-OH, Fmoc-Ala-OH, Fmoc-Glu(OtBu)-OH, Fmoc-Leu-OH, Fmoc-Pro-OH, Pyr-OH (pyroglutamic acid)
-
Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[9]
-
Base: N,N-Diisopropylethylamine (DIPEA)[9]
-
Deprotection reagent: 20% piperidine (B6355638) in N,N-dimethylformamide (DMF)[9]
-
Solvents: DMF, Dichloromethane (DCM)
-
Cleavage cocktail: Trifluoroacetic acid (TFA), triisopropylsilane (B1312306) (TIS), and water (e.g., 95:2.5:2.5 v/v/v)
3.1.2. Synthesis Workflow:
Caption: Solid-Phase Peptide Synthesis Workflow for Gastrin I (1-14).
3.1.3. Procedure:
-
Resin Preparation: The Rink Amide resin is swelled in DMF in a reaction vessel.
-
Fmoc Deprotection: The Fmoc protecting group on the resin is removed by treatment with 20% piperidine in DMF.
-
Washing: The resin is washed thoroughly with DMF and DCM to remove excess reagents.
-
Amino Acid Coupling: The first Fmoc-protected amino acid (Fmoc-Trp(Boc)-OH) is activated with HBTU/HATU and DIPEA in DMF and coupled to the deprotected resin.
-
Washing: The resin is washed again to remove unreacted reagents.
-
Chain Elongation: Steps 2-5 are repeated for each subsequent amino acid in the sequence, finishing with the coupling of pyroglutamic acid.
-
Cleavage and Deprotection: The peptide is cleaved from the resin, and all side-chain protecting groups are removed simultaneously by treatment with a TFA cleavage cocktail.
-
Precipitation: The crude peptide is precipitated from the cleavage mixture using cold diethyl ether.
-
Purification: The crude peptide is purified by reversed-phase high-performance liquid chromatography (RP-HPLC).[12][13]
-
Characterization: The purified peptide is characterized by mass spectrometry to confirm its molecular weight and by amino acid analysis to verify its composition.[13][14][15]
Purification and Characterization
Experimental Protocol: Purification and Characterization
4.1.1. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):
-
Column: C18 stationary phase (e.g., 5 µm particle size, 100 Å pore size).
-
Mobile Phase A: 0.1% TFA in water.
-
Mobile Phase B: 0.1% TFA in acetonitrile.
-
Gradient: A linear gradient from a low to a high percentage of mobile phase B is used to elute the peptide. The exact gradient will need to be optimized.
-
Detection: UV absorbance at 214 nm and 280 nm.
4.1.2. Mass Spectrometry:
-
Technique: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry.[14][15]
-
Analysis: The observed molecular weight should match the calculated theoretical mass of human Gastrin I (1-14).
4.1.3. Amino Acid Analysis:
-
Procedure: The purified peptide is hydrolyzed to its constituent amino acids, which are then separated and quantified by chromatography.
-
Analysis: The relative ratios of the amino acids should correspond to the sequence of Gastrin I (1-14).
Biological Activity and Signaling Pathway
Human Gastrin I (1-14) is a biologically active fragment of Gastrin I and acts as a major hormonal regulator of gastric acid secretion.[2][4][5] Its primary biological effects are mediated through the cholecystokinin (B1591339) B (CCK2) receptor, a G protein-coupled receptor.[2][5][]
Quantitative Biological Data
| Parameter | Value | Cell/System | Reference |
| Binding Affinity (Ki) to CCK2 Receptor | ~0.3–1 nM (for full-length Gastrin) | - | [16] |
| EC50 for Gastric Acid Secretion | Potency is ~10x greater than pentagastrin | In vivo (human) | [1] |
| EC50 for Histamine (B1213489) Secretion | 0.014 nM | Gastric epithelial cells | |
| EC50 for Epithelial Cell Proliferation | 6.2 pM | Gastric epithelial cells | |
| IC50 (as a competitor) | 0.69 ± 0.09 nM (for a similar analog) | A431-CCK2R cells | [17] |
Signaling Pathway
The binding of Gastrin I (1-14) to the CCK2 receptor on parietal and enterochromaffin-like (ECL) cells initiates a downstream signaling cascade.
Caption: Gastrin I (1-14) Signaling Pathway via the CCK2 Receptor.
The activation of the CCK2 receptor by gastrin leads to the activation of the Gq alpha subunit of the heterotrimeric G protein. This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, and DAG activates protein kinase C (PKC). These signaling events culminate in the stimulation of gastric acid secretion from parietal cells and histamine release from ECL cells.[2] Gastrin also plays a role in promoting the proliferation of gastric epithelial cells.
Conclusion
Human Gastrin I (1-14) is a crucial peptide in gastrointestinal physiology. Its discovery has been fundamental to our understanding of the hormonal control of digestion. The well-established methods for its chemical synthesis, purification, and characterization have made it readily available for research and have facilitated detailed studies of its biological functions. As a potent and selective agonist of the CCK2 receptor, Gastrin I (1-14) continues to be an important tool for researchers in physiology, pharmacology, and drug development, particularly in the context of gastrointestinal disorders and cancer.
References
- 1. Acid secretory potency and elimination of the 15-leucine gastrin-17 analogue in man - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Gastrin I (1-14), human - Echelon Biosciences [echelon-inc.com]
- 3. open.uct.ac.za [open.uct.ac.za]
- 4. medchemexpress.com [medchemexpress.com]
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- 6. Gastrin I (1-14), human | C79H100N16O27 | CID 131842901 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. Gastrin I (1-14) ≥92% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
- 9. mdpi.com [mdpi.com]
- 10. 64Cu-DOTA-[Pro1,Tyr4]-Bombesin[1-14] - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 11. US7301006B2 - Methods and materials for the synthesis of modified peptides - Google Patents [patents.google.com]
- 12. US20110313131A1 - Reversed phase hplc purification of a glp-1 analogue - Google Patents [patents.google.com]
- 13. Purification of N-terminal hexapeptide of big gastrin from human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Effects of Acidic Peptide Size and Sequence on Trivalent Praseodymium Adduction and Electron Transfer Dissociation Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Characterization of Synthetic Peptides by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Structural basis of cholecystokinin receptor binding and regulation - PMC [pmc.ncbi.nlm.nih.gov]
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